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Vimirogant (VTP-43742) is a potent, selective, and orally active RORγt inverse agonist [1] [2]. The

Retinoic acid-related Orphan Receptor Gamma t (RORγt) is a master transcription factor for the

differentiation and function of Th17 cells, which are key drivers in autoimmune diseases like psoriasis

through their production of IL-17 [3].

The table below summarizes key quantitative data for Vimirogant:

Parameter Value Details / Assay

Binding Affinity (Ki) 3.5 nM [1] RORγt

In Vitro IC₅₀ 17 nM [1] RORγt

Cellular IC₅₀ 57 nM [1] Inhibition of IL-17A from mouse splenocytes

Selectivity >1000-fold [1] [2] Versus RORα and RORβ isotypes

Current Clinical Development Status

Recent clinical trial records indicate that Vimirogant (also referred to as AGN-242428) has been studied for

Dry Eye Disease [4]. Available information suggests that its development for autoimmune disorders like

psoriasis has not progressed. The diagram below illustrates the signaling pathway targeted by Vimirogant

and the consequent inhibition of IL-17 production.
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Suggested Research Alternatives

Since Vimirogant-specific protocols are unavailable, you can explore the broader landscape of RORγt

inhibition for psoriasis and other Th17-mediated diseases:

Research Alternative Targets: Focus on other pathways in psoriasis pathogenesis, such as IL-23,
IL-17, TYK2, or PDE4, for which numerous approved and emerging treatments exist [5] [3] [6].
Investigate Newer Compounds: Look for other RORγt inhibitors that may be in active clinical

development for autoimmune conditions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.medchemexpress.com/ROR_gamma_-IN-1.html?srsltid=AfmBOoqj6ekIDNgs_eHvlYJWy_ZQAJbC9vW54mdLFutH132CrnrANgFZ
https://www.chemicalprobes.org/vimirogant
https://www.mdpi.com/2073-4468/13/3/76
https://sigma.larvol.com/product.php?e1=422740&tab=newstrac
https://pmc.ncbi.nlm.nih.gov/articles/PMC8258237/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11305497/
https://www.smolecule.com/products/b546768#vimirogant-treatment-duration-protocols
https://www.smolecule.com/products/b546768#vimirogant-treatment-duration-protocols
https://www.smolecule.com/products/b546768#vimirogant-treatment-duration-protocols
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s546768?utm_src=pdf-bulk
https://www.smolecule.com/products/s546768?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/products/s546768?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

